N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}-N'-[3-(trifluoromethyl)phenyl]ethanediamide

• IUPAC Name: N-[2-[5-(1-methylpyrazol-4-yl)thiophen-2-yl]ethyl]-N'-[3-(trifluoromethyl)phenyl]oxamide
• InChI: InChI=1S/C19H17F3N4O2S/c1-26-11-12(10-24-26)16-6-5-15(29-16)7-8-23-17(27)18(28)25-14-4-2-3-13(9-14)19(20,21)22/h2-6,9-11H,7-8H2,1H3,(H,23,27)(H,25,28)
• InChI Key: CFOQVVFQLNMPAJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2=CC=C(S2)CCNC(=O)C(=O)NC3=CC=CC(=C3)C(F)(F)F
• Molecular Formula: C19H17F3N4O2S
• Molecular Weight: 422.4 g/mol

Description

Compounds with a pyrazole core, such as the one in your molecule, are often used in medicinal chemistry due to their wide range of biological activities. They can be part of many commercially available drugs.

Synthesis Analysis

The synthesis of similar compounds often involves the reaction of a pyrazole derivative with other organic molecules. The exact method would depend on the specific substituents on the pyrazole ring.

Molecular Structure Analysis

The molecular structure of similar compounds can be determined using techniques like NMR spectroscopy. The presence of the pyrazole ring and the trifluoromethyl group would be evident in the NMR spectrum.

Chemical Reactions Analysis

The chemical reactions involving similar compounds can vary widely depending on the specific substituents present. For example, the trifluoromethyl group is often quite stable, but can undergo reactions under certain conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds can be determined using a variety of techniques. For example, the melting point can be determined experimentally, and the solubility can often be predicted based on the structure of the molecule.

Mechanism of Action

Target of Action

Similar compounds have been found to target various enzymes and receptors . For instance, compounds with a 1-methyl-1H-pyrazol-4-yl moiety have been reported to interact with the androgen receptor , the colony stimulating factor-1 receptor (CSF-1R) , and the kinase p70S6Kβ . These targets play crucial roles in various biological processes, including hormone signaling, immune response, and protein synthesis.

Mode of Action

Based on its structural similarity to other compounds, it is likely that it interacts with its targets through non-covalent interactions such as hydrogen bonding and hydrophobic interactions . These interactions may lead to changes in the conformation or activity of the target, thereby affecting the downstream biological processes.

Biochemical Pathways

For instance, compounds targeting the androgen receptor can affect the androgen signaling pathway , while those targeting CSF-1R can influence immune response pathways . Similarly, compounds targeting kinases like p70S6Kβ can affect protein synthesis pathways .

Pharmacokinetics

Similar compounds have been reported to have good bioavailability and metabolic stability . For instance, some pyrazole derivatives have been found to be rapidly metabolized by human liver microsomes . The ADME properties of a compound can significantly impact its bioavailability and therapeutic efficacy.

Result of Action

Similar compounds have been reported to have various biological activities, such as anti-inflammatory, antitumor, and antibacterial effects . These effects are likely the result of the compound’s interaction with its targets and its influence on various biochemical pathways.

Safety and Hazards

The safety and hazards associated with similar compounds would depend on the specific compound. Some pyrazole derivatives are used as drugs and are safe under certain conditions, while others can be hazardous.

Future Directions

Future research on similar compounds could involve the synthesis of new derivatives with improved properties, or the investigation of new biological activities.